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Compound of Interest |

Compound Name: RGLS4326
CAS No.: 2229964-07-0
Cat. No.: B15604184

Get Quote

This document provides essential safety and logistical information for the proper disposal of

RGLS4326, a short oligonucleotide inhibitor of microRNA-17. The following procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting.

RGLS4326 Safety and Handling Summary

While the Safety Data Sheet (SDS) for RGLS4326 (sodium) states that it is not classified as a
hazardous substance or mixture, standard laboratory chemical safety precautions should
always be observed.[1] Prudent handling is essential to minimize exposure and ensure a safe
laboratory environment.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

» Ventilation: Use in a well-ventilated area to avoid inhalation of any dust or aerosols.[1]

» Avoid Contact: Prevent contact with skin and eyes. In case of contact, flush the affected area
with copious amounts of water.[1]
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o Storage: Store RGLS4326 in a tightly sealed container in a cool, dry place. For solutions,

follow specific storage temperature guidelines (e.g., -20°C or -80°C) to maintain stability.[2]

[3]

RGLS4326 Disposal Data

The following table summarizes key information pertinent to the handling and disposal of

RGLS4326.
Property Data / Information Source
Chemical Name RGLS4326 [4115]
Synonyms RG4326 [2][3]

Classification

Not a hazardous substance or

mixture

[1]

Primary Route of Elimination

(in vivo)

Renal excretion

[6]

Recommended PPE

Safety glasses, gloves, lab

coat

[1]

First Aid (Eyes)

Remove contact lenses, flush
with large amounts of water,

and seek medical advice.

[1]

First Aid (Skin)

Rinse skin thoroughly with
water and remove

contaminated clothing.

[1]

Extinguishing Media

Use water spray, dry chemical,
foam, or carbon dioxide for

surrounding fires.

[1]

Step-by-Step Disposal Protocol for RGLS4326

The disposal of any laboratory chemical, including those classified as non-hazardous, must

adhere to institutional and local regulations. The following protocol provides a general
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framework for the proper disposal of RGLS4326.
Step 1: Institutional Guideline Review

» Consult EHS: Before proceeding with any disposal method, consult your institution's
Environmental Health and Safety (EHS) department or refer to your laboratory's chemical
hygiene plan. EHS will provide specific procedures for your location.

o Waste Segregation: Confirm your institution's policies on segregating non-hazardous
chemical waste from hazardous and general laboratory trash.[1]

Step 2: Decontamination of Empty Containers

o Triple Rinse: Any empty containers that held RGLS4326 should be triple-rinsed with a
suitable solvent (e.g., water).

o Deface Labels: Completely remove or deface all labels on the container to prevent
misidentification.[4][7]

» Disposal: Dispose of the rinsed and defaced container in the appropriate laboratory
glassware or plastic recycling/waste stream as advised by your EHS department.

Step 3: Disposal of Unused or Waste RGLS4326 (Solid or Solution)
e Aqueous Solutions (Low Concentration):

o Some institutions may permit the disposal of small quantities of non-hazardous, water-
soluble materials down the sanitary sewer, followed by flushing with a large volume of
water.[5]

o Crucially, obtain explicit approval from your EHS department before using this method.
Factors such as local wastewater regulations and the concentration of the RGLS4326
solution will determine if this is permissible.

e Solid Waste and Concentrated Solutions:

o If sewer disposal is not permitted, or for solid RGLS4326, the waste should be collected in
a designated, compatible, and clearly labeled waste container.
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o Label the container as "Non-hazardous laboratory waste" and list the contents (e.qg.,
"RGLS4326, oligonucleotide").

o Arrange for pickup and disposal through your institution's chemical waste program. Do not
mix with hazardous waste unless instructed to do so by EHS.[8]

Step 4: Disposal of Contaminated Materials

e PPE and Labware: Dispose of gloves, absorbent pads, and other disposable materials
contaminated with RGLS4326 in the designated laboratory solid waste stream.

o Segregation: If these materials are contaminated with other hazardous chemicals, they must
be disposed of as hazardous waste.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the general workflow for handling and the logical steps for
disposing of RGLS4326.
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Caption: General laboratory workflow for handling RGLS4326.
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Caption: Decision-making flowchart for RGLS4326 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15604184/docs#proper-disposal-procedures-for-rgls4326
https://www.benchchem.com/product/b15604184/docs#proper-disposal-procedures-for-rgls4326
https://www.benchchem.com/product/b15604184/docs#proper-disposal-procedures-for-rgls4326
https://www.benchchem.com/product/b15604184/docs#proper-disposal-procedures-for-rgls4326
https://www.benchchem.com/product/b15604184?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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